Cas no 56912-54-0 (Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride)
56912-54-0 structure
Product Name:Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride
CAS No:56912-54-0
MF:C20H34ClNO2S
MW:388.007463932037
CID:347393
PubChem ID:71444452
Update Time:2025-04-19
Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride Chemical and Physical Properties
Names and Identifiers
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- Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride
- dodecyl-methyl-[(4-nitrophenyl)methyl]sulfanium,chloride
- DODECYL(METHYL)[(4-NITROPHENYL)METHYL]SULFANIUM CHLORIDE
- SCHEMBL392351
- DTXSID30853228
- 56912-54-0
-
- Inchi: 1S/C20H34NO2S.ClH/c1-3-4-5-6-7-8-9-10-11-12-17-24(2)18-19-13-15-20(16-14-19)21(22)23;/h13-16H,3-12,17-18H2,1-2H3;1H/q+1;/p-1
- InChI Key: VUCSBIHTAQUMSP-UHFFFAOYSA-M
- SMILES: [Cl-].[S+](C)(CC1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCCCCC
Computed Properties
- Exact Mass: 352.9339
- Monoisotopic Mass: 387.1998782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 311
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.8Ų
Experimental Properties
- PSA: 43.14
Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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